![molecular formula C12H16N2O4S B6173020 rac-(1R,2R)-2-(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, trans CAS No. 2751265-14-0](/img/no-structure.png)
rac-(1R,2R)-2-(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, trans
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Overview
Description
Rac-(1R,2R)-2-(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C12H16N2O4S and its molecular weight is 284.3. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, trans involves the synthesis of the cyclopropane ring followed by the attachment of the thiazole and carboxylic acid functional groups. The tert-butoxycarbonyl (Boc) protecting group is used to protect the amine group during the reaction steps.", "Starting Materials": [ "Ethyl diazoacetate", "Cyclopropane", "Thiophene-2-carboxylic acid", "tert-Butyl carbamate", "Sodium hydride", "Diethyl ether", "Chloroacetyl chloride", "Sodium bicarbonate", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Synthesis of cyclopropane ring", "a. Ethyl diazoacetate is reacted with cyclopropane in the presence of a catalyst to form a cyclopropane ring.", "Step 2: Protection of amine group", "a. Thiophene-2-carboxylic acid is reacted with tert-butyl carbamate to form a Boc-protected amine.", "Step 3: Attachment of thiazole group", "a. The Boc-protected amine is reacted with chloroacetyl chloride to form a chloroacetylated amine.", "b. The chloroacetylated amine is reacted with sodium bicarbonate and thiophene-2-carboxylic acid to form the thiazole group.", "Step 4: Deprotection of amine group", "a. The Boc-protected amine is deprotected using hydrochloric acid to form the amine group.", "Step 5: Attachment of carboxylic acid group", "a. The amine group is reacted with cyclopropane-1-carboxylic acid in the presence of sodium hydride to form the carboxylic acid group.", "Step 6: Trans configuration", "a. The final product is obtained in the trans configuration by using sodium hydroxide and ethyl acetate to separate the two enantiomers." ] } | |
CAS RN |
2751265-14-0 |
Molecular Formula |
C12H16N2O4S |
Molecular Weight |
284.3 |
Purity |
95 |
Origin of Product |
United States |
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